2-(4-(Cyclopropylsulfonyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanol

• IUPAC Name: 2-(4-cyclopropylsulfonylpiperazin-1-yl)-1-thiophen-2-ylethanol
• InChI: InChI=1S/C13H20N2O3S2/c16-12(13-2-1-9-19-13)10-14-5-7-15(8-6-14)20(17,18)11-3-4-11/h1-2,9,11-12,16H,3-8,10H2
• InChI Key: PIOLGYBNWKRCCE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCN(CC2)CC(C3=CC=CS3)O
• Molecular Formula: C13H20N2O3S2
• Molecular Weight: 316.4 g/mol

Description

2-(4-(Cyclopropylsulfonyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanol, also known as CP-724714, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound 2-(4-(Cyclopropylsulfonyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanol serves as a precursor in the synthesis of various heterocyclic compounds. A notable application includes its use in the concise synthesis of stereodefined C-substituted morpholines, piperazines, azepines, and oxazepines. This synthesis process demonstrates moderate to excellent yields and high levels of regio- and diastereoselectivity, achieved through the careful selection of bases and solvents. The method operates at ambient temperature and does not require anhydrous conditions, highlighting its efficiency and accessibility for generating complex heterocyclic frameworks (Matlock et al., 2015).

Enzymatic Oxidative Metabolism

Another critical area of research involves understanding the enzymatic oxidative metabolism of structurally similar compounds. For instance, the metabolism of Lu AA21004, a novel antidepressant, has been thoroughly investigated to identify the cytochrome P450 enzymes involved. This research is pivotal for drug development, as it informs the pharmacokinetic profile and potential drug-drug interactions of new therapeutic agents. The study elucidates the metabolic pathways leading to various metabolites, including a 4-hydroxy-phenyl metabolite, a sulfoxide, and an N-hydroxylated piperazine, among others (Hvenegaard et al., 2012).

Ligand Design for Receptor Modulation

Research also extends into the design of ligands for receptor modulation, where compounds like this compound could theoretically contribute to the development of new therapeutic agents targeting specific receptors. For example, studies on the melanocortin 4 receptor (MC4R) have leveraged similar piperazine derivatives to explore the receptor's role in regulating appetite and energy homeostasis. This research could pave the way for novel treatments for obesity and metabolic disorders (Mutulis et al., 2004).